2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-methoxyphenol
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Overview
Description
“2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-methoxyphenol” is a biochemical compound used for proteomics research . It has a molecular formula of C14H11Cl2NO2 and a molecular weight of 296.15 .
Synthesis Analysis
The synthesis of this compound involves both conventional and microwave approaches . The Schiff base ligand and its complex with Ruthenium (III) are synthesized using these methods . The reaction produces Schiff’s base, 2-{(E)-[(2,4-dichlorophenyl)imino]methyl}-6-methoxyphenol, as brown crystals .Molecular Structure Analysis
The molecule adopts an (E)-configuration about the C7–N1 and C20–N2 bonds with the azomethine nitrogen atoms . The ligand’s coordination to the metal ion via azomethine (C=N) results in phenolic anionic (O) functioning as a bidentate ligand .Chemical Reactions Analysis
The compound has been used in the development of an extractive spectrophotometric method for the determination of Copper (II) . It extracts quantifiable amounts of Cu(II) into chloroform from an aqueous solution .Physical and Chemical Properties Analysis
The compound is non-hygroscopic, solid, and colored . It has a molecular weight of 296.15 and a molecular formula of C14H11Cl2NO2 . It is non-electrolytic in nature based on its molar conductivity statistics .Scientific Research Applications
Spectroscopic Properties and Structural Analysis
Research has focused on the spectroscopic analysis and structural characterization of compounds structurally similar to 2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-methoxyphenol. For instance, studies have utilized X-ray diffraction, FT-IR, and UV–Vis spectroscopy to investigate the molecular structure, highlighting the importance of such compounds in understanding chemical and physical properties (Demircioğlu, Albayrak, & Büyükgüngör, 2014; Yıldırım, Yıldırım, & Kaştaş, 2016).
Nonlinear Optical Properties
The nonlinear optical (NLO) properties of compounds similar to this compound have been a subject of interest. Such studies involve theoretical and experimental investigations to explore their potential as NLO materials. The findings suggest significant NLO activity, which is crucial for applications in photonics and optoelectronics (Ashfaq et al., 2022).
Computational Studies and Molecular Modeling
Computational studies, including density functional theory (DFT) calculations, have been conducted to analyze the electronic structure, molecular geometry, and intramolecular proton transfer mechanisms of compounds structurally similar to this compound. These studies offer insights into the stability, reactivity, and electronic properties of such compounds (Koşar, Albayrak, Odabaşoǧlu, & Büyükgüngör, 2011).
Antibacterial and Antioxidant Activities
Some studies have explored the antibacterial and antioxidant activities of Schiff bases, including compounds related to this compound. These investigations highlight the potential therapeutic applications of such compounds in addressing microbial resistance and oxidative stress (Oloyede-Akinsulere, Babajide, & Salihu, 2018).
Safety and Hazards
Properties
IUPAC Name |
2-[(2,5-dichlorophenyl)iminomethyl]-6-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2NO2/c1-19-13-4-2-3-9(14(13)18)8-17-12-7-10(15)5-6-11(12)16/h2-8,18H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMMJXYJXDIMUAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92103-43-0 |
Source
|
Record name | ALPHA-(2,5-DICHLOROPHENYLIMINO)-6-METHOXY-O-CRESOL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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